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Compound of Interest

Compound Name: L-Glutamine-15N2,d5

Cat. No.: B12422415

Essential Safety and Handling of L-Glutamine-
15N2,d5

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling L-Glutamine-15N2,d5. Adherence to these
procedures is vital for ensuring personal safety and minimizing environmental impact.

L-Glutamine-15N2,d5 is a stable isotope-labeled form of the non-essential amino acid L-
Glutamine. While the unlabeled compound is generally considered non-hazardous, specific
safety data for the labeled compound indicates potential hazards that require appropriate
handling and disposal measures.

Hazard Identification and Personal Protective
Equipment

The primary hazards associated with L-Glutamine-15N2,d5 are related to its chemical
properties as a fine powder and its potential toxicity. The following table summarizes the hazard
classification based on available Safety Data Sheets (SDS).
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Hazard Classification Description
Acute Oral Toxicity Category 4: Harmful if swallowed.[1]
Acute Aquatic Toxicity Category 1: Very toxic to aquatic life.[1]

Category 1: Very toxic to aquatic life with long

Chronic Aquatic Toxicity lasti ffects.[1]
asting effects.

To mitigate these risks, the following Personal Protective Equipment (PPE) is mandatory when
handling L-Glutamine-15N2,d5.

PPE Category Item Specification Rationale

Prevents skin contact

Hand Protection Nitrile gloves Powder-free.[2] o
and contamination.

Safety glasses with
Protects eyes from

Eye Protection side shields or ANSI 787.1-rated. )
dust particles.
goggles
) ) N95 or higher rated Prevents inhalation of
Respiratory Protection ) NIOSH-approved. ]
dust mask/respirator the fine powder.[3]
Protects clothing and
Body Protection Laboratory coat Standard. skin from

contamination.

Operational Plan: Step-by-Step Handling Protocol

Following a structured workflow is essential for the safe handling of L-Glutamine-15N2,d5 from

receipt to disposal.
1. Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably within a fume hood or a designated workspace with
localized exhaust ventilation to minimize inhalation risk.

o Ensure that a safety shower and eyewash station are readily accessible.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://dcchemicals.com/msds/MSDS_DC49310.html
https://dcchemicals.com/msds/MSDS_DC49310.html
https://dcchemicals.com/msds/MSDS_DC49310.html
https://www.benchchem.com/product/b12422415?utm_src=pdf-body
https://www.pppmag.com/documents/V3N9/2-6.pdf
https://int-enviroguard.com/blog/keeping-protecting-while-powder-coating
https://www.benchchem.com/product/b12422415?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12422415?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e Prepare all necessary equipment (spatulas, weigh boats, containers) before handling the
compound.

2. Weighing and Aliquoting:
e Don all required PPE as listed in the table above.

o Handle the solid powder with care to avoid generating dust. Use a spatula to transfer the
desired amount to a weigh boat.

e If preparing a solution, add the solvent to the pre-weighed powder slowly to avoid splashing.
3. Experimental Use:

o Keep containers of L-Glutamine-15N2,d5 tightly closed when not in use to prevent
contamination and accidental spills.

o Clearly label all solutions and samples containing the compound.

4. Decontamination:

» After handling, wipe down the work surface with a damp cloth or appropriate cleaning agent.
 Remove gloves and lab coat before leaving the work area.

e Wash hands thoroughly with soap and water.

Disposal Plan

Proper disposal is critical due to the aquatic toxicity of L-Glutamine-15N2,d5.

o Solid Waste:

o Collect all solid waste contaminated with L-Glutamine-15N2,d5 (e.g., used weigh boats,
contaminated paper towels, gloves) in a clearly labeled, sealed container.

o Dispose of the container as chemical waste according to your institution's and local
regulations. Do not mix with general laboratory waste.
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e Liquid Waste:

o Collect all liquid waste containing L-Glutamine-15N2,d5 in a labeled, sealed, and
appropriate waste container.

o Due to its high aquatic toxicity, do not dispose of solutions down the drain.

o Arrange for chemical waste pickup and disposal through your institution's environmental
health and safety (EHS) office.

e Unused Compound:

o Unused or expired L-Glutamine-15N2,d5 should be disposed of as chemical waste in its
original container, following institutional guidelines.

Since L-Glutamine-15N2,d5 contains stable, non-radioactive isotopes (15N and Deuterium),
no special precautions for radioactivity are necessary for its handling or disposal.[4] The
disposal procedures are dictated by its chemical hazards.

Workflow for Handling L-Glutamine-15N2,d5
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Caption: Workflow for the safe handling and disposal of L-Glutamine-15N2,d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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